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For Researchers, Scientists, and Drug Development Professionals

Introduction
CBP501 is a calmodulin-binding peptide that has demonstrated anti-cancer effects, partly by

enhancing the efficacy of platinum-based chemotherapy.[1][2][3] A significant aspect of its

mechanism of action, particularly in combination with agents like cisplatin, is the induction of

immunogenic cell death (ICD).[1][2][3][4] ICD is a specialized form of regulated cell death that

activates an adaptive immune response against cancer cells. This process is characterized by

the release of damage-associated molecular patterns (DAMPs), which act as adjuvants to

stimulate the immune system.[5][6]

These application notes provide detailed protocols for measuring the key hallmarks of CBP501-

induced ICD, enabling researchers to quantify its immunogenic potential. The primary DAMPs

and associated assays covered are:

Calreticulin (CRT) Exposure: The translocation of CRT from the endoplasmic reticulum to the

cell surface, where it acts as an "eat-me" signal for antigen-presenting cells (APCs).[1][6]

Extracellular ATP Release: The release of ATP from dying cells, which serves as a

chemoattractant for APCs.[1][6]

High-Mobility Group Box 1 (HMGB1) Release: The passive release of HMGB1 from the

nucleus of late apoptotic or necrotic cells, which promotes APC maturation.[1][6]
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Key Markers and Signaling Pathway of
Immunogenic Cell Death
The induction of ICD by agents like CBP501 in combination with platinum-based drugs initiates

a signaling cascade that leads to the exposure and release of DAMPs. This process is crucial

for transforming a dying tumor cell into an immunogenic entity that can prime an anti-tumor

immune response.
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General Signaling Pathway of Immunogenic Cell Death
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Workflow for Calreticulin Exposure Assay
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Workflow for Extracellular ATP Release Assay
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Workflow for HMGB1 Release Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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